Cas no 94026-73-0 (2,4-Dimethyl-N-(4-methylphenyl)aniline)

2,4-Dimethyl-N-(4-methylphenyl)aniline structure
94026-73-0 structure
2,4-Dimethyl-N-(4-methylphenyl)aniline
94026-73-0
C15H17N
211.302183866501
MFCD24552502
1982924
11424383

2,4-Dimethyl-N-(4-methylphenyl)aniline Properties

Names and Identifiers

    • Benzenamine, 2,4-dimethyl-N-(4-methylphenyl)-
    • 2,4,4'-Trimethyldiphenylamine
    • N-p-Tolyl-2,4-xylidine
    • 2,4-dimethyl-N-(4-methylphenyl)aniline
    • LAQZTCAFWPQEQO-UHFFFAOYSA-N
    • (2,4-dimethylphenyl)-p-tolylamine
    • (2,4-dimethyl-phenyl)-(p-tolyl)-amine
    • N-(4-Methylphenyl)-2,4-dimethylaniline
    • 2,4-Dimethyl-N-(4-methylphenyl)benzenamine (ACI)
    • 2,4-Xylidine, N-p-tolyl- (7CI)
    • 2,4,4′-Trimethyldiphenylamine
    • 94026-73-0
    • SCHEMBL5667044
    • AKOS037645281
    • DB-213522
    • 2,4-Dimethyl-N-(p-tolyl)aniline
    • AS-59658
    • D93077
    • +Expand
    • MFCD24552502
    • LAQZTCAFWPQEQO-UHFFFAOYSA-N
    • 1S/C15H17N/c1-11-4-7-14(8-5-11)16-15-9-6-12(2)10-13(15)3/h4-10,16H,1-3H3
    • C1C(NC2C(C)=CC(C)=CC=2)=CC=C(C)C=1

Computed Properties

  • 211.136099547g/mol
  • 1
  • 1
  • 2
  • 211.136099547g/mol
  • 16
  • 206
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.6
  • 12

Experimental Properties

  • Insuluble (9.9E-3 g/L) (25 ºC),
  • 1.034±0.06 g/cm3 (20 ºC 760 Torr),

2,4-Dimethyl-N-(4-methylphenyl)aniline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0039UY-1g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
1g
$99.00 2024-04-19
A2B Chem LLC
AB51946-1g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
1g
$78.00 2024-07-18
Aaron
AR003A3A-1g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
1g
$61.00 2024-07-18
eNovation Chemicals LLC
D760159-5g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
5g
$360 2022-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1240303-1g
2,4-Dimethyl-N-(p-tolyl)aniline
94026-73-0 98%
1g
¥637.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N905854-5g
2,4-dimethyl-N-(4-methylphenyl)aniline
94026-73-0 95%
5g
3,420.00

2,4-Dimethyl-N-(4-methylphenyl)aniline Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: 2768611-26-1 Solvents: 2-Methyltetrahydrofuran ;  12 h, 80 °C
Reference
Versatile and Highly Efficient trans-[Pd(NHC)Cl2(DMS/THT)] Precatalysts for C-N and C-C Coupling Reactions in Green Solvents
Liu, Yaxu; Voloshkin, Vladislav A.; Scattolin, Thomas; Peng, Min; Van Hecke, Kristof; et al, European Journal of Organic Chemistry, 2022, 2022(14),

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: (SP-4-2)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Dichloromethane ,  Toluene ;  24 h, 130 °C
Reference
Synthesis of N-heterocyclic carbene-Pd(II) complexes and their catalytic activity in the Buchwald-Hartwig amination of aryl chlorides
Zhang, Zhi-Mao; Gao, Yu-Jue; Lu, Jian-Mei, Tetrahedron, 2017, 73(52), 7308-7314

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate ,  Bis(1,1-dimethylethyl)phosphinyl Solvents: Dimethylformamide ;  12 h, reflux
Reference
Electrophotographic photosensitive member, process cartridge and electrophotographic apparatus
, European Patent Organization, , ,

Synthetic Circuit 4

Reaction Conditions
Reference
Synthesis of Sterically Congested Triarylamines by Palladium-Catalyzed Amination
Riedmueller, Stefan; Kaufhold, Oliver; Spreitzer, Hubert; Nachtsheim, Boris J., European Journal of Organic Chemistry, 2014, 2014(7), 1391-1394

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Disodium tetrachloropalladate ,  Phosphine, bis(1-methylethyl)(1,2,3-trimethyl-1H-inden-1-yl)-, tetrafluoroborate… Solvents: Toluene ;  15 h, 120 °C
Reference
1-Indenyldialkylphosphines and Cyclopentadienyldialkylphosphines as Ligands for High-Activity Palladium-Catalyzed Cross-Coupling Reactions with Aryl Chlorides
Fleckenstein, Christoph A.; Plenio, Herbert, Organometallics, 2007, 26(10), 2758-2767

Synthetic Circuit 6

Reaction Conditions
Reference
Copper-catalyzed N-arylation of amines with hypervalent iodonium salts
Kang, Suk-Ku; Lee, Sang-Ho; Lee, Duckhee, Synlett, 2000, (7), 1022-1024

Synthetic Circuit 7

Reaction Conditions
Reference
Preparation of diarylamines from N-(cyclohexylidene or cyclohexyl)anilines
, Japan, , ,

Synthetic Circuit 8

Reaction Conditions
Reference
Preparation of diarylamines
, Japan, , ,

Synthetic Circuit 9

Reaction Conditions
Reference
Manufacture of ring-substituted diphenylamines
, Japan, , ,

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: m-Xylene
Reference
Aliphatic C-H, N-insertion versus aromatic N-substitution in the reaction of arylnitrenium-boron trifluoride complexes with methylated benzenes
Spagnolo, Piero; Zanirato, Paolo, Tetrahedron Letters, 1987, 28(9), 961-4

2,4-Dimethyl-N-(4-methylphenyl)aniline Raw materials

2,4-Dimethyl-N-(4-methylphenyl)aniline Preparation Products

2,4-Dimethyl-N-(4-methylphenyl)aniline Suppliers

jiaozuo yaxin chemical indlstey Co., Ltd
Audited Supplier Audited Supplier
(CAS:94026-73-0)
HUO XIAN SHENG
13393895309
sales@yaxinchemical.com

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